N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-ethoxybenzenesulfonamide

• IUPAC Name: N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-2-ethoxybenzenesulfonamide
• InChI: InChI=1S/C20H21N3O3S/c1-2-26-18-9-3-4-10-19(18)27(24,25)22-16-8-5-7-15(13-16)17-14-21-20-11-6-12-23(17)20/h3-5,7-10,13-14,22H,2,6,11-12H2,1H3
• InChI Key: QTZJYQKPRYOMFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1S(=O)(=O)NC2=CC=CC(=C2)C3=CN=C4N3CCC4
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

“N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-ethoxybenzenesulfonamide” is a complex organic compound. The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension. This fused ring system provides protection of the α-C atom (attached to the non-bridging N atom of the imidazole ring), which provides stability that is of interest with respect to electrochemical properties as electrolytes for fuel cells and batteries, and electrodeposition.

Synthesis Analysis

The synthesis of such compounds often starts from readily available aminocarbonyl compounds. The Marckwald reaction is used for the preparation of 6,7-dihydro-5H-pyrrolo[1,2-c]imidazoles. The two-step procedure can afford the product in high yield and can be used for the preparation of bulk quantities.

Molecular Structure Analysis

The crystal structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, at 100 K has monoclinic (P 2 1 / n) symmetry. The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension.

Chemical Reactions Analysis

The further reactions of these compounds with various electrophiles were studied giving previously unknown functionalized derivatives. The reaction with silylformamidine that exists in an equilibrium with its carbenic form afforded C-silyl derivative. Various halogen derivatives were prepared and used as starting materials.

Mechanism of Action

Target of Action

The compound “2-ethoxy-N-(3-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)benzene-1-sulfonamide” is a derivative of the pyrrolopyrazine scaffold . Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

These interactions could involve binding to the active site of enzymes or receptors, leading to changes in their function .

Biochemical Pathways

Based on the biological activities exhibited by similar compounds, it could potentially affect pathways related to inflammation, viral replication, fungal growth, oxidative stress, tumor growth, and kinase signaling .

Result of Action

Based on the biological activities exhibited by similar compounds, it could potentially have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .

Action Environment

The action of this compound could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. These factors could affect the compound’s stability, efficacy, and the nature of its interactions with its targets .

Future Directions

The future directions for this compound could involve further exploration of its potential as an electrolyte for fuel cells and batteries, and electrodeposition. Additionally, its potential as an inhibitor of WDR5 WIN-site could be explored further for potential therapeutic applications.